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Introduction
Cyclosporin C is a cyclic undecapeptide with known antifungal properties, particularly against

filamentous fungi.[1][2][3] Unlike its more famous counterpart, Cyclosporin A, which is a potent

immunosuppressant, Cyclosporin C exhibits a narrower spectrum of activity.[1][2]

Understanding the in vitro antifungal susceptibility profile of Cyclosporin C is crucial for

evaluating its potential as a therapeutic agent. This document provides a detailed protocol for

determining the minimum inhibitory concentration (MIC) of Cyclosporin C against various

fungal species, drawing upon established methodologies from the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing

(EUCAST).

The mechanism of action for cyclosporines as antifungal agents involves the inhibition of

calcineurin, a key enzyme in fungal stress response pathways.[4][5] This mode of action can

lead to synergistic effects when combined with other antifungal drugs, such as fluconazole.[4]

[6][7] Therefore, this protocol will also include provisions for investigating potential synergistic

interactions.
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This protocol is adapted from the CLSI M27 (for yeasts) and M38-A2 (for filamentous fungi) and

EUCAST guidelines for broth microdilution assays.[8][9][10][11][12][13][14][15][16][17][18][19]

Materials
Cyclosporin C (analytical grade)

Dimethyl sulfoxide (DMSO, sterile)

RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

Sterile 96-well U-bottom microtiter plates

Fungal isolates (e.g., Aspergillus fumigatus, Aspergillus flavus, Candida albicans,

Cryptococcus neoformans)

Quality control (QC) strains (e.g., Candida parapsilosis ATCC 22019, Candida krusei ATCC

6258)

Spectrophotometer or microplate reader (optional, for spectrophotometric reading)

Sterile water

Sterile saline (0.85%)

Vortex mixer

Hemocytometer or spectrophotometer for inoculum preparation

Incubator (35°C)

Preparation of Cyclosporin C Stock Solution
Prepare a stock solution of Cyclosporin C at 1.6 mg/mL in 100% DMSO.

Ensure complete dissolution by vortexing.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
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Preparation of Fungal Inoculum
For Yeasts (Candida spp., Cryptococcus neoformans):

Subculture the yeast isolates on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for

24-48 hours.

Harvest colonies and suspend them in sterile saline.

Adjust the suspension to a turbidity equivalent to a 0.5 McFarland standard (approximately

1-5 x 10^6 CFU/mL) using a spectrophotometer at 530 nm.

Prepare a working suspension by diluting the adjusted suspension 1:1000 in RPMI-1640

medium to achieve a final inoculum concentration of 1-5 x 10^3 CFU/mL.

For Filamentous Fungi (Aspergillus spp.):

Grow the fungal isolates on Potato Dextrose Agar (PDA) at 35°C for 5-7 days until

sporulation is evident.

Harvest conidia by flooding the agar surface with sterile saline containing 0.05% Tween 80.

Gently scrape the surface with a sterile loop.

Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 3-5

minutes.

Adjust the conidial suspension to a concentration of 0.4 x 10^4 to 5 x 10^4 conidia/mL using

a hemocytometer. This will be the final inoculum suspension in RPMI-1640.

Broth Microdilution Assay
Prepare Drug Dilutions:

Dispense 100 µL of RPMI-1640 into all wells of a 96-well microtiter plate.

Add 100 µL of the Cyclosporin C stock solution to the first well of each row to be tested.
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Perform serial two-fold dilutions by transferring 100 µL from the first well to the second,

and so on, down the plate. Discard the final 100 µL from the last well. This will result in a

drug concentration range of 800 µg/mL to 0.39 µg/mL.

Inoculation:

Add 100 µL of the final fungal inoculum suspension to each well.

Controls:

Growth Control: A well containing 100 µL of RPMI-1640 and 100 µL of the fungal inoculum

(no drug).

Sterility Control: A well containing 200 µL of RPMI-1640 only (no drug, no inoculum).

Incubation:

Incubate the plates at 35°C.

Read the results after 24-48 hours for yeasts and 48-72 hours for filamentous fungi.

Reading the MIC
The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of an

antifungal agent that substantially inhibits the growth of the organism.

Visual Reading: The MIC is the lowest drug concentration at which there is a significant

decrease in turbidity (for yeasts) or fungal growth (for filamentous fungi) compared to the

growth control. For azoles and potentially Cyclosporin C, this is often a ≥50% reduction in

growth.

Spectrophotometric Reading (Optional): Read the absorbance at 490 nm. The MIC is the

lowest drug concentration that causes a ≥50% reduction in absorbance compared to the

growth control.
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The following tables summarize hypothetical quantitative data for the in vitro antifungal

susceptibility of Cyclosporin C against a panel of fungal isolates.

Table 1: MIC of Cyclosporin C against Filamentous Fungi

Fungal Isolate MIC Range (µg/mL) MIC50 (µg/mL) MIC90 (µg/mL)

Aspergillus fumigatus

(n=50)
1.56 - 25 6.25 12.5

Aspergillus flavus

(n=50)
3.13 - 50 12.5 25

Aspergillus terreus

(n=20)
6.25 - 100 25 50

Fusarium solani

(n=20)
12.5 - >100 50 >100

Table 2: MIC of Cyclosporin C against Yeasts

Fungal Isolate MIC Range (µg/mL) MIC50 (µg/mL) MIC90 (µg/mL)

Candida albicans

(n=50)
>100 >100 >100

Candida glabrata

(n=50)
>100 >100 >100

Cryptococcus

neoformans (n=20)
2 - 8 4 8

Table 3: Quality Control Strain MICs
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QC Strain Cyclosporin C MIC (µg/mL) Expected Range (µg/mL)

Candida parapsilosis ATCC

22019
>100 >100

Aspergillus flavus ATCC

204304
12.5 8 - 16
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Caption: Calcineurin signaling pathway and its inhibition by Cyclosporin C.
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Caption: Workflow for broth microdilution antifungal susceptibility testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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